Cas no 2092666-90-3 (Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-4-oxo-)
Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-4-oxo-
-
- Inchi: 1S/C7H7N3O3/c11-6-5-4(7(12)13)3-9-10(5)2-1-8-6/h3H,1-2H2,(H,8,11)(H,12,13)
- InChI Key: KRIKPHFLCMMLNS-UHFFFAOYSA-N
- SMILES: C12=C(C(O)=O)C=NN1CCNC2=O
Experimental Properties
- Density: 1.80±0.1 g/cm3(Predicted)
- Boiling Point: 613.0±50.0 °C(Predicted)
- pka: 3.03±0.20(Predicted)
Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-4-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6526669-0.05g |
4-oxo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2092666-90-3 | 95.0% | 0.05g |
$259.0 | 2025-03-13 | |
| Enamine | EN300-6526669-0.1g |
4-oxo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2092666-90-3 | 95.0% | 0.1g |
$386.0 | 2025-03-13 | |
| Enamine | EN300-6526669-0.25g |
4-oxo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2092666-90-3 | 95.0% | 0.25g |
$552.0 | 2025-03-13 | |
| Enamine | EN300-6526669-0.5g |
4-oxo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2092666-90-3 | 95.0% | 0.5g |
$870.0 | 2025-03-13 | |
| Enamine | EN300-6526669-1.0g |
4-oxo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2092666-90-3 | 95.0% | 1.0g |
$1113.0 | 2025-03-13 | |
| Enamine | EN300-6526669-2.5g |
4-oxo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2092666-90-3 | 95.0% | 2.5g |
$2185.0 | 2025-03-13 | |
| Enamine | EN300-6526669-5.0g |
4-oxo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2092666-90-3 | 95.0% | 5.0g |
$3231.0 | 2025-03-13 | |
| Enamine | EN300-6526669-10.0g |
4-oxo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2092666-90-3 | 95.0% | 10.0g |
$4791.0 | 2025-03-13 | |
| Aaron | AR027RGQ-50mg |
4-oxo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2092666-90-3 | 95% | 50mg |
$382.00 | 2025-02-15 | |
| Aaron | AR027RGQ-100mg |
4-oxo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2092666-90-3 | 95% | 100mg |
$556.00 | 2025-02-15 |
Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-4-oxo- Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-4-oxo-
Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-4-oxo- (CAS No. 2092666-90-3): A Comprehensive Overview in Modern Chemical Biology
The compound Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-4-oxo-, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2092666-90-3, represents a fascinating scaffold in the realm of chemical biology. This heterocyclic compound has garnered significant attention due to its structural complexity and potential biological activities. The pyrazolo[1,5-a]pyrazine core is a privileged structure that has been extensively explored in medicinal chemistry for its ability to modulate various biological pathways.
Recent advancements in the field of drug discovery have highlighted the importance of multitargeted ligands that can interact with multiple receptors or enzymes simultaneously. The structural framework of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-4-oxo- makes it an ideal candidate for such applications. Its dual pyrazole moieties provide multiple sites for functionalization, enabling the design of molecules with enhanced binding affinity and selectivity.
In particular, the oxo-substituted carboxylic acid moiety at the 3-position of the pyrazole ring introduces a polar interaction site that can be exploited for binding to hydrophilic regions of biological targets. This feature has been leveraged in the development of novel compounds targeting neurological disorders. Studies have shown that derivatives of this scaffold can interact with neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as depression and anxiety.
The tetrahydro system further enhances the compound's solubility and bioavailability, making it a promising candidate for oral administration. This is particularly relevant in the context of chronic diseases where long-term treatment is required. The ability to fine-tune the pharmacokinetic properties of such compounds through structural modifications is a key advantage in drug development.
One of the most intriguing aspects of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-4-oxo- is its potential role as a lead compound for further derivatization. Researchers have employed various synthetic strategies to modify this scaffold, leading to a library of analogs with diverse biological profiles. For instance, introduction of amine or alcohol groups at strategic positions has resulted in compounds with significant anti-inflammatory and antioxidant properties.
The compound's ability to cross the blood-brain barrier has also been a subject of intense investigation. This property is crucial for treating central nervous system (CNS) disorders. Preclinical studies have demonstrated that certain derivatives can effectively penetrate this barrier and exert their therapeutic effects within the brain. This opens up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-4-oxo- involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazolo[1,5-a]pyrazine core. Subsequent functionalization steps introduce the carboxylic acid group and other substituents as needed.
The use of computational chemistry tools has significantly accelerated the discovery process for this class of compounds. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before conducting expensive experimental trials. This approach has led to more efficient and cost-effective drug development pipelines.
In conclusion, Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-4-oxo- represents a promising scaffold with diverse biological activities and synthetic flexibility. Its potential applications in treating neurological disorders and other diseases make it a valuable asset in modern chemical biology. As research continues to uncover new therapeutic targets and mechanisms, compounds based on this scaffold are likely to play an increasingly important role in drug discovery and development.
2092666-90-3 (Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-4-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)